Cas no 2320144-30-5 (1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one)

1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one structure
2320144-30-5 structure
Product Name:1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one
CAS No:2320144-30-5
MF:C17H20N4O2
MW:312.366303443909
CID:5339418
Update Time:2025-10-19

1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl)-1-methylpyridin-2(1H)-one
    • 1-methyl-3-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane-8-carbonyl)pyridin-2-one
    • 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one
    • Inchi: 1S/C17H20N4O2/c1-19-8-2-4-15(16(19)22)17(23)21-12-5-6-13(21)11-14(10-12)20-9-3-7-18-20/h2-4,7-9,12-14H,5-6,10-11H2,1H3
    • InChI Key: JFINKGUTPMATOF-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CN(C)C1=O)N1C2CC(CC1CC2)N1C=CC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 571
  • XLogP3: 1.1
  • Topological Polar Surface Area: 58.4

1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6549-2102-2μmol
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
2μmol
$85.5 2023-09-08
Life Chemicals
F6549-2102-5μmol
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
5μmol
$94.5 2023-09-08
Life Chemicals
F6549-2102-10μmol
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
10μmol
$103.5 2023-09-08
Life Chemicals
F6549-2102-20μmol
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
20μmol
$118.5 2023-09-08
Life Chemicals
F6549-2102-1mg
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
1mg
$81.0 2023-09-08
Life Chemicals
F6549-2102-2mg
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
2mg
$88.5 2023-09-08
Life Chemicals
F6549-2102-3mg
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
3mg
$94.5 2023-09-08
Life Chemicals
F6549-2102-4mg
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
4mg
$99.0 2023-09-08
Life Chemicals
F6549-2102-5mg
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
5mg
$103.5 2023-09-08
Life Chemicals
F6549-2102-10mg
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one
2320144-30-5
10mg
$118.5 2023-09-08

Additional information on 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one (CAS No. 2320144-30-5)

The compound 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one, identified by its CAS No. 2320144-30-5, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. Its unique molecular framework combines a pyrazole moiety with an 8-azabicyclo[3.2.1]octane scaffold, offering intriguing possibilities for drug discovery and development. This article delves into its properties, applications, and relevance to contemporary scientific inquiries.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in targeting diverse biological pathways. The 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one structure aligns with this trend, as its pyrazole and dihydropyridinone components are frequently explored in kinase inhibition and enzyme modulation. Researchers are particularly interested in its potential as a selective binder for proteins involved in inflammatory and neurodegenerative diseases, topics that dominate current biomedical discussions.

The synthesis of CAS No. 2320144-30-5 involves multi-step organic transformations, often leveraging cross-coupling reactions and carbonylative cyclizations. These methods are pivotal in modern medicinal chemistry, as highlighted by frequent searches for "efficient heterocyclic synthesis techniques" and "green chemistry approaches." The compound's 8-azabicyclo[3.2.1]octane core further underscores its relevance to tropane alkaloid analogs, a hot topic in natural product-inspired drug design.

From a pharmacological perspective, the 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one exhibits promising bioavailability and metabolic stability, attributes frequently queried in AI-driven drug development platforms. Its logP and hydrogen bonding capacity suggest favorable membrane permeability, making it a candidate for central nervous system (CNS) therapeutics—a field experiencing exponential growth due to rising global neurological disorder rates.

Environmental and safety profiles of such compounds are also critical. While CAS No. 2320144-30-5 is not classified as hazardous, its biodegradation pathways and ecotoxicological impacts are subjects of ongoing research, reflecting broader societal concerns about sustainable chemistry. Searches for "benign by design molecules" and "low-toxicity pharmaceuticals" emphasize this shift toward eco-conscious science.

In conclusion, 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one exemplifies the intersection of innovation and practicality in modern chemistry. Its structural complexity and therapeutic potential position it as a compelling subject for both academic and industrial investigations, resonating with today's emphasis on precision medicine and sustainable drug development.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent